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Compound of Interest

Compound Name: Perillene

Cat. No.: B150451 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This guide provides essential, step-by-step

procedural information for the safe use, storage, and disposal of Perillene, a natural

monoterpene.

Hazard Identification and Exposure Control
Perillene is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects[1]. Some safety data sheets also indicate it may cause skin, eye, and respiratory

irritation[2]. Adherence to strict safety protocols is crucial to minimize exposure and ensure a

safe laboratory environment.

Exposure Limits: Currently, there are no established occupational exposure limits (OELs), such

as Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs), for Perillene[3].

Therefore, it is critical to handle it under the principle of keeping exposure as low as reasonably

achievable (ALARA) and employing good industrial hygiene practices.

Physical and Chemical Properties:
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Property Value Source

CAS Number 539-52-6 [4]

Molecular Formula C₁₀H₁₄O [4]

Molecular Weight 150.22 g/mol [4]

Appearance Colorless clear liquid [5]

Boiling Point 185-186 °C (365-367 °F) [5][6]

Flash Point 56.11 °C (133.00 °F) [5]

Solubility
Insoluble in water; Soluble in

alcohol
[5][7]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the minimum required PPE for handling Perillene.
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Recommended Personal Protective Equipment (PPE) for Perillene:
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Body Part PPE Type
Specification and
Rationale

Eyes/Face
Safety Goggles with Side-

Shields

Must be worn at all times to

protect against splashes. A

face shield may be required for

larger quantities or when there

is a significant splash risk[3].

Hands Chemical-Resistant Gloves

No specific breakthrough time

data is available for Perillene.

Based on its furan and terpene

structure, nitrile gloves are

suitable for splash protection

but should be changed

immediately upon contact[8]

[9]. For extended contact or

immersion, laminate film

gloves (e.g., Silver Shield®)

are recommended. Always

inspect gloves for integrity

before use[8].

Body
Impervious Clothing /

Laboratory Coat

A fully buttoned lab coat is

mandatory. For procedures

with a higher risk of splashes,

chemical-resistant coveralls or

an apron should be worn over

the lab coat[3].

Respiratory Suitable Respirator

To be used in areas with

inadequate ventilation or when

aerosol formation is possible.

The type of respirator (e.g., air-

purifying respirator with

organic vapor cartridges)

should be selected based on a

risk assessment of the specific

procedure[3].
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Feet Closed-toe Shoes
Shoes must fully cover the feet

to protect against spills.

Operational Plans: Handling and Storage Protocols
Proper handling and storage are critical to prevent accidents and maintain the chemical's

integrity.

General Handling:

Ventilation: Always handle Perillene in a well-ventilated area. A certified chemical fume hood

is strongly recommended for all procedures[1].

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and

to prevent inhalation of vapors[1].

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks[10].

Storage:

Container: Keep the container tightly sealed to prevent evaporation and contamination[1].

Conditions: Store in a cool, dry, and well-ventilated area, away from direct sunlight and

sources of ignition[1].

Temperature: Recommended storage temperature is -20°C for the neat compound or -80°C

when in solvent[1].

Incompatibilities: Avoid storage with strong acids, alkalis, and strong oxidizing or reducing

agents[1].
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Caption: Standard operational workflow for handling Perillene.
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Emergency and Disposal Plans
Preparedness for accidental spills and a clear disposal pathway are non-negotiable

components of laboratory safety.

Spill Response Protocol: In the event of a spill, immediate and correct action is crucial to

mitigate risks.

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if the

spill is large or in a poorly ventilated space.

Assess the Spill: From a safe distance, assess the extent of the spill and any immediate fire

hazards.

Don PPE: Before attempting cleanup, don the appropriate PPE, including a respirator if

vapors are present[1].

Containment: Prevent the spill from spreading and from entering drains or water courses[1].

Absorption: Cover the spill with a liquid-binding, inert absorbent material such as diatomite or

a universal binder[1].

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated, labeled hazardous waste container.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol, followed by soap and water[1].

Disposal: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous

waste[1].
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Caption: Step-by-step emergency response plan for a Perillene spill.
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Waste Disposal Plan: Perillene and materials contaminated with it must be treated as

hazardous waste.

Waste Segregation: Do not mix Perillene waste with other solvent streams unless

compatibility has been confirmed. Halogenated and non-halogenated solvent wastes should

generally be kept separate[2].

Containerization: Collect all Perillene waste (liquid, contaminated solids) in a designated,

properly sealed, and clearly labeled hazardous waste container[1]. The label should read

"Hazardous Waste" and list the chemical constituents.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a certified hazardous waste disposal contractor. Perillene must

be sent to an approved waste disposal plant and must not be discharged into drains or the

environment[1]. Follow all prevailing country, federal, state, and local regulations[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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